Cas no 6149-22-0 (1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)-)

• Product Name: 1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)-
• CAS No: 6149-22-0
• MF: C₁₅H₉NO₄
• MW: 267.236263990402
• CID: 477490
• PubChem ID: 12328287
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-(3-nitrophenyl)-
• 2-(3-nitrophenyl)indene-1,3-dione
• NGUMGUHCILBKTI-UHFFFAOYSA-N
• SCHEMBL3385200
• 6149-22-0
• 2-(3-nitrophenyl)indan-1,3-dione
• DTXSID60489993
• SY347841
• 2-(3-Nitrophenyl)-1H-indene-1,3(2H)-dione

• Inchi： 1S/C15H9NO4/c17-14-11-6-1-2-7-12(11)15(18)13(14)9-4-3-5-10(8-9)16(19)20/h1-8,13H
• InChI Key： NGUMGUHCILBKTI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 267.05317
• Monoisotopic Mass: 267.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones